Cas no 2171897-84-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid
• CAS No: 2171897-84-8
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5963167
• PubChem ID: 165981034
• Update Time: 2025-08-05

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid
• 2171897-84-8
• EN300-1512975
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylpiperidine-3-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-15-16(23(28)29)11-6-12-26(15)22(27)13-25-24(30)31-14-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,15-16,21H,6,11-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： JAZHFASOUSQDEM-UHFFFAOYSA-N
• SMILES： OC(C1CCCN(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid

Comprehensive Guide to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid (CAS No. 2171897-84-8)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid (CAS No. 2171897-84-8) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in the development of novel therapeutics and bioactive molecules. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methylpiperidine backbone, makes it invaluable for modern drug discovery.

The Fmoc-protected amino acid derivatives, including 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid, are extensively utilized in solid-phase peptide synthesis (SPPS). Researchers favor these compounds due to their stability under mild conditions and ease of deprotection, which is essential for constructing complex peptides. The growing demand for peptide-based drugs in treating diseases like diabetes, cancer, and autoimmune disorders has significantly increased interest in this compound.

One of the key advantages of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid is its compatibility with automated peptide synthesizers. This feature aligns with the current trend of high-throughput drug discovery and AI-driven molecular design, where efficiency and precision are paramount. Additionally, its role in developing targeted drug delivery systems has made it a subject of numerous scientific studies, particularly in the context of personalized medicine.

The compound’s methylpiperidine moiety contributes to its unique pharmacokinetic properties, enhancing its potential as a building block for bioactive peptides. Recent studies have explored its application in designing GPCR-targeting peptides, a hot topic in pharmacology due to the critical role of G-protein-coupled receptors in disease pathways. This aligns with the increasing focus on precision medicine and next-generation therapeutics.

From a commercial perspective, the market for Fmoc-protected amino acids is expanding rapidly, driven by the pharmaceutical industry’s need for innovative drug candidates. 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid is often sourced by research institutions and biotech companies specializing in peptide synthesis and drug development. Its availability in high purity grades ensures reproducibility in experimental results, a critical factor for regulatory approval processes.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpiperidine-3-carboxylic acid (CAS No. 2171897-84-8) is a versatile and highly valuable compound in modern pharmaceutical research. Its applications span from peptide drug development to advanced therapeutic formulations, making it a cornerstone in the quest for innovative medical solutions. As the demand for peptide-based therapies continues to rise, this compound will undoubtedly remain at the forefront of scientific and industrial advancements.